Cas no 1805116-06-6 (6-Chloro-2-difluoromethoxy-4-nitrotoluene)

• Product Name: 6-Chloro-2-difluoromethoxy-4-nitrotoluene
• CAS No: 1805116-06-6
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 5006676
• Update Time: 2025-05-22

6-Chloro-2-difluoromethoxy-4-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-difluoromethoxy-4-nitrotoluene

• Inchi： 1S/C8H6ClF2NO3/c1-4-6(9)2-5(12(13)14)3-7(4)15-8(10)11/h2-3,8H,1H3
• InChI Key： OJJUFGAKOKJPDD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C)OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 3.7
• Topological Polar Surface Area: 55

Additional information on 6-Chloro-2-difluoromethoxy-4-nitrotoluene

6-Chloro-2-Difluoromethoxy-4-Nitrotoluene: A Comprehensive Overview

The compound 6-Chloro-2-Difluoromethoxy-4-Nitrotoluene (CAS No. 1805116-06-6) is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique properties and potential uses in various industries. In this article, we will delve into the details of its structure, synthesis, applications, and recent advancements in its research.

6-Chloro-2-Difluoromethoxy-4-Nitrotoluene is an aromatic compound with a toluene backbone. The molecule features three key substituents: a chlorine atom at the 6-position, a difluoromethoxy group at the 2-position, and a nitro group at the 4-position. These substituents contribute to the compound's distinctive chemical properties, making it highly reactive and versatile in different chemical reactions. The presence of these groups also influences its physical properties, such as solubility, melting point, and stability.

The synthesis of 6-Chloro-2-Difluoromethoxy-4-Nitrotoluene involves a series of carefully controlled reactions. Typically, the process begins with the nitration of toluene derivatives to introduce the nitro group. Subsequent steps involve the introduction of the difluoromethoxy group through nucleophilic substitution or other appropriate methods. Finally, the chlorine atom is introduced at the 6-position using chlorination techniques. The entire synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most notable applications of 6-Chloro-2-Difluoromethoxy-4-Nitrotoluene is in the field of materials science. Recent studies have highlighted its potential as a precursor for advanced materials such as polymers and high-performance coatings. The compound's ability to undergo various polymerization reactions makes it an attractive candidate for developing materials with enhanced mechanical and thermal properties.

In addition to its role in materials science, 6-Chloro-2-Difluoromethoxy-4-Nitrotoluene has also found applications in pharmaceutical research. Its unique structure allows for interactions with biological systems, making it a valuable tool in drug discovery efforts. Researchers have explored its potential as a lead compound for developing new drugs targeting specific diseases, including cancer and infectious disorders.

Recent advancements in green chemistry have also influenced the study of 6-Chloro-2-Difluoromethoxy-4-Nitrotoluene. Scientists are increasingly focusing on environmentally friendly methods for its synthesis and application. For instance, catalytic processes using renewable resources are being investigated to reduce the environmental footprint of its production.

The environmental impact of 6-Chloro-2-Difluoromethoxy-4-Nitrotoluene is another area of active research. Understanding its degradation pathways and toxicity profiles is crucial for ensuring safe handling and disposal practices. Studies have shown that under certain conditions, the compound can degrade into less harmful byproducts, but further research is needed to fully characterize its environmental behavior.

In conclusion, 6-Chloro-2-Difluoromethoxy-4-Nitrotoluene (CAS No. 1805116-06-6) is a multifaceted compound with promising applications across various fields. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As scientific advancements continue to unfold, we can expect even more innovative uses for this remarkable compound.